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Introduction
Triuranium octoxide (U3O8) is a stable and widely used chemical form of uranium, making it an

ideal matrix for Certified Reference Materials (CRMs). U3O8 CRMs are indispensable tools for

laboratories involved in the analysis of uranium-bearing materials, ensuring the accuracy,

reliability, and comparability of analytical results. These reference materials are utilized for a

variety of critical applications, including the calibration of analytical instruments, validation of

measurement methods, and for quality control purposes. This application note provides a

comprehensive overview of the use of U3O8 as a CRM for both elemental and isotopic uranium

analysis, complete with detailed protocols and data.

Certified Reference Materials Overview
Several national and international bodies, including the New Brunswick Laboratory (NBL) and

the National Institute of Standards and Technology (NIST), have produced a range of U3O8

CRMs. These standards are certified for various parameters, including the mass fraction of

uranium, isotopic composition, and the concentration of trace element impurities.

U3O8 CRMs for Impurity Analysis
CRMs such as NBL CRM 124 and C123 are specifically designed for determining the impurity

content in uranium materials.[1][2] These standards consist of a high-purity U3O8 matrix to

which a suite of elements has been added at various, well-characterized concentration levels.

[1][2] The preparation of these materials involves adding the impurity elements in a solution
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form to the U3O8 powder, followed by a rigorous process of mixing, drying, igniting, milling, and

blending to ensure homogeneity.[1][2]

U3O8 CRMs for Isotopic Analysis
For isotopic analysis, CRMs like NBL CRM U150, U0002, and C129A, as well as NIST SRM

969, are available.[3][4][5][6] These materials consist of highly purified U3O8 with certified

isotopic compositions.[3][6][7] They are primarily intended for the calibration of mass

spectrometers and for the determination of mass discrimination effects during isotopic

measurements.[3][6]

Quantitative Data Summary
The certified values for various U3O8 CRMs are summarized in the tables below. These values

are traceable to the International System of Units (SI).

Table 1: Example of Certified Impurity Concentrations in NBL CRM 124 Series (µg/g U)
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Element
CRM 124-
1

CRM 124-
2

CRM 124-
3

CRM 124-
4

CRM 124-
5

CRM 124-
6

Aluminum

(Al)
400 200 100 50 25 10

Boron (B) 8 4 2 1 0.5 0.2

Cadmium

(Cd)
4 2 1 0.5 0.25 0.1

Iron (Fe) 500 250 125 60 30 15

Silicon (Si) 800 400 200 100 50 25

Note:

Values are

illustrative

based on

the series

design.

Refer to

the specific

certificate

of analysis

for certified

values and

uncertainti

es.

Table 2: Certified Isotopic Composition of Select U3O8 CRMs (Atom Percent)
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Isotope CRM U0002[3] CRM U150[6] C129A[5]

234U 0.00016 ± 0.00001 0.0993 ± 0.0002
0.0052962 ±

0.0000038

235U 0.01755 ± 0.00005 15.307 ± 0.015 0.72087 ± 0.00039

236U <0.00001 0.0660 ± 0.0002
0.0000097 ±

0.0000012

238U 99.9823 ± 0.0001 84.528 ± 0.015 99.27382 ± 0.00039

Note: Uncertainties

represent the 95%

confidence interval.

Experimental Protocols
The following protocols provide a general framework for the use of U3O8 CRMs in a laboratory

setting. It is essential to consult the specific certificate of analysis for each CRM for detailed

instructions and recommendations.

Protocol 1: Sample Handling and Preparation
Drying: Before use, it is recommended to dry the U3O8 material to ensure it is free of

moisture, which can affect mass measurements. A common procedure is to dry the material

at 110°C for one hour.[1][2] For some assay and isotopic standards like C129A, a specific

ignition procedure is required, such as heating in a muffle furnace at 800°C for one hour and

cooling in a desiccator.[5]

Sample Weighing: Use a calibrated analytical balance to accurately weigh the required

amount of the CRM. A minimum sample size of 1 g is often recommended to ensure

homogeneity, particularly for impurity analysis.[1]

Protocol 2: Dissolution of U3O8
Place the accurately weighed U3O8 sample into a clean beaker or digestion vessel.
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Add a sufficient volume of concentrated nitric acid (e.g., 8M HNO3) to completely cover the

powder. For certification analysis, U3O8 is typically dissolved in nitric acid (1+1).[8]

Gently heat the mixture on a hot plate at a low to medium temperature (e.g., 80-100°C) to

facilitate dissolution. Avoid boiling to prevent loss of sample.

Once the U3O8 is completely dissolved, a clear, yellowish-green solution should be

obtained.

Allow the solution to cool to room temperature.

Quantitatively transfer the dissolved sample to a volumetric flask of appropriate size.

Dilute the solution to the mark with deionized water or a dilute acid matrix (e.g., 2% HNO3)

to achieve the desired uranium concentration for analysis.[9]

Protocol 3: Uranium Analysis by Inductively Coupled
Plasma Mass Spectrometry (ICP-MS)

Instrument Calibration: Calibrate the ICP-MS instrument using a series of uranium standard

solutions prepared from a high-purity uranium source, bracketing the expected concentration

of the CRM sample.

Analysis of CRM: Aspirate the diluted U3O8 CRM solution into the ICP-MS.

Data Acquisition: Measure the ion intensities for the uranium isotopes of interest (e.g., 234U,

235U, 236U, 238U) and/or any impurity elements being determined.

Data Processing: Calculate the uranium concentration and/or isotopic ratios based on the

calibration curve. For impurity analysis, the concentration of trace elements is determined.

Verification: The results obtained for the U3O8 CRM should fall within the uncertainty range

of the certified values provided in the certificate of analysis.

Workflow and Logical Relationships
The following diagram illustrates the typical workflow for using a U3O8 Certified Reference

Material in a laboratory for uranium analysis.
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Caption: Workflow for Uranium Analysis using a U3O8 CRM.
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Conclusion
U3O8 Certified Reference Materials are fundamental for achieving high-quality and reliable

data in the analysis of uranium. By following standardized protocols for handling, preparation,

and analysis, laboratories can effectively use these CRMs to ensure their measurement results

are accurate and traceable. The availability of a range of U3O8 CRMs for both impurity and

isotopic analysis caters to the diverse needs of the nuclear, environmental, and research

sectors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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